Cas no 82123-81-7 (glutamyl-glutamyl-glutamyl-glutamyl-tyrosyl-methionyl-prolyl-methionyl-glutamic acid)

• Product Name: glutamyl-glutamyl-glutamyl-glutamyl-tyrosyl-methionyl-prolyl-methionyl-glutamic acid
• CAS No: 82123-81-7
• MF: C₄₉H₇₁N₉O₂₁S₂
• MW: 1186.26575112343
• CID: 987429
• PubChem ID: 10285326
• Update Time: 2025-04-20

glutamyl-glutamyl-glutamyl-glutamyl-tyrosyl-methionyl-prolyl-methionyl-glutamic acid Chemical and Physical Properties

Names and Identifiers

• glutamyl-glutamyl-glutamyl-glutamyl-tyrosyl-methionyl-prolyl-methionyl-glutamic acid
• Glu-glu-glu-glu-tyr-met-pro-met-glu
• Gggtmpmg
• 82123-81-7
• L-Glutamic acid, N-(N-(1-(N-(N-(N-(N-(N-L-alpha-glutamyl-L-alpha-glutamyl)-L-alpha-glutamyl)-L-alpha-glutamyl)-L-tyrosyl)-L-methionyl)-L-prolyl)-L-methionyl)-

• Inchi： 1S/C49H71N9O21S2/c1-80-22-19-31(45(74)56-33(49(78)79)13-18-40(68)69)54-47(76)35-4-3-21-58(35)48(77)32(20-23-81-2)55-46(75)34(24-25-5-7-26(59)8-6-25)57-44(73)30(12-17-39(66)67)53-43(72)29(11-16-38(64)65)52-42(71)28(10-15-37(62)63)51-41(70)27(50)9-14-36(60)61/h5-8,27-35,59H,3-4,9-24,50H2,1-2H3,(H,51,70)(H,52,71)(H,53,72)(H,54,76)(H,55,75)(H,56,74)(H,57,73)(H,60,61)(H,62,63)(H,64,65)(H,66,67)(H,68,69)(H,78,79)/t27-,28-,29-,30-,31-,32-,33-,34-,35-/m0/s1
• InChI Key： FKXYRDYBKXIDDI-AGQURRGHSA-N
• SMILES： S(C)CC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(=O)O)CCC(=O)O)=O)CCSC)=O)=O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1185.42059265g/mol
• Monoisotopic Mass: 1185.42059265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 81
• Rotatable Bond Count: 39
• Complexity: 2240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 545Ų